Cas no 2138586-22-6 (3-Ethyl-4-(trifluoromethyl)cyclohexan-1-one)

• Product Name: 3-Ethyl-4-(trifluoromethyl)cyclohexan-1-one
• CAS No: 2138586-22-6
• MF: C₉H₁₃F₃O
• MW: 194.194133520126
• CID: 6023479
• PubChem ID: 165954918
• Update Time: 2025-06-08

3-Ethyl-4-(trifluoromethyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1156829
• 3-ethyl-4-(trifluoromethyl)cyclohexan-1-one
• 2138586-22-6
• 3-Ethyl-4-(trifluoromethyl)cyclohexan-1-one

• Inchi： 1S/C9H13F3O/c1-2-6-5-7(13)3-4-8(6)9(10,11)12/h6,8H,2-5H2,1H3
• InChI Key： WYQAJWQCMZKCIU-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1CC)=O)(F)F

Computed Properties

• Exact Mass: 194.09184952g/mol
• Monoisotopic Mass: 194.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-Ethyl-4-(trifluoromethyl)cyclohexan-1-one

Introduction to 3-Ethyl-4-(trifluoromethyl)cyclohexan-1-one (CAS No. 2138586-22-6)

3-Ethyl-4-(trifluoromethyl)cyclohexan-1-one is a fluorinated cyclohexanone derivative with significant potential in the field of pharmaceutical and agrochemical research. Its unique structural features, characterized by the presence of a trifluoromethyl group and an ethyl substituent, make it a compound of considerable interest for synthetic chemists and biologists alike. The chemical formula of this compound can be represented as C₁₁H₁₆FO₂, reflecting its molecular composition and the types of functional groups it possesses.

The CAS number 2138586-22-6 serves as a unique identifier for this chemical entity, ensuring precise referencing in scientific literature, patents, and regulatory filings. This numbering system is maintained by the Chemical Abstracts Service, a division of the American Chemical Society, and is widely recognized in the global chemical community.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The trifluoromethyl group in 3-Ethyl-4-(trifluoromethyl)cyclohexan-1-one is particularly noteworthy, as it is known to influence the electronic properties of adjacent atoms and can significantly alter the pharmacokinetic profile of molecules containing this moiety. This feature has made such compounds valuable scaffolds in drug discovery efforts aimed at developing novel therapeutics.

The ethyl substituent at the 3-position of the cyclohexane ring adds another layer of structural complexity, which can be exploited to fine-tune the biological activity of derivatives. For instance, ethyl groups are often introduced to improve solubility or to modulate interactions with specific enzymes or receptors. The combination of these two substituents in 3-Ethyl-4-(trifluoromethyl)cyclohexan-1-one suggests that it may exhibit properties that are distinct from both non-fluorinated cyclohexanones and simpler ketones.

One of the most compelling aspects of 3-Ethyl-4-(trifluoromethyl)cyclohexan-1-one is its potential utility as a building block in organic synthesis. The presence of a ketone group provides a reactive site for various transformations, including condensation reactions, reduction, and oxidation processes. These reactions can be leveraged to generate a wide range of derivatives with tailored properties for use in medicinal chemistry or material science applications.

Recent studies have begun to explore the pharmacological relevance of fluorinated cyclohexanones. For example, researchers have demonstrated that certain derivatives of this class can exhibit inhibitory effects on specific enzymes implicated in inflammatory pathways or cancer progression. The trifluoromethyl group, in particular, has been shown to enhance binding interactions with biological targets by increasing lipophilicity and reducing metabolic degradation.

The synthesis of 3-Ethyl-4-(trifluoromethyl)cyclohexan-1-one typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes may include Friedel-Crafts acylation followed by reduction and subsequent fluorination steps. Advances in catalytic methods have made it possible to introduce fluorine atoms more efficiently, reducing the need for harsh conditions or hazardous reagents.

In addition to its pharmaceutical applications, 3-Ethyl-4-(trifluoromethyl)cyclohexan-1-one may find utility in other areas such as agrochemicals or specialty materials. Fluorinated compounds are often employed in the development of pesticides due to their improved stability under environmental stressors. Furthermore, their unique electronic properties make them attractive candidates for use in liquid crystals or advanced polymers where precise control over molecular alignment is required.

The study of 3-Ethyl-4-(trifluoromethyl)cyclohexan-1-one also contributes to our broader understanding of how structural modifications influence molecular behavior. By examining its interactions with biological systems or its reactivity under different conditions, scientists can gain insights into fundamental principles that govern chemical-biological interactions. These insights are invaluable for designing future generations of drugs or materials with improved performance characteristics.

As research continues to uncover new applications for fluorinated compounds like 3-Ethyl-4-(trifluoromethyl)cyclohexan-1-one, it is likely that this compound will play an increasingly important role in both academic research and industrial development. Its unique combination of structural features offers a rich platform for innovation across multiple disciplines within chemistry and related fields.